[2-(Dimethylamino)pyridin-4-yl]-(1,4-thiazepan-4-yl)methanone

• IUPAC Name: [2-(dimethylamino)pyridin-4-yl]-(1,4-thiazepan-4-yl)methanone
• InChI: InChI=1S/C13H19N3OS/c1-15(2)12-10-11(4-5-14-12)13(17)16-6-3-8-18-9-7-16/h4-5,10H,3,6-9H2,1-2H3
• InChI Key: VPVNPAJUANGPBP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=CC(=C1)C(=O)N2CCCSCC2
• Molecular Formula: C13H19N3OS
• Molecular Weight: 265.38 g/mol

Description

[2-(Dimethylamino)pyridin-4-yl]-(1,4-thiazepan-4-yl)methanone is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is also known as DMTM and has been extensively studied for its pharmacological properties.

Mechanism of Action

The exact mechanism of action of DMTM is not yet fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This inhibition leads to a decrease in the production of certain substances that are involved in the development of diseases.
Biochemical and Physiological Effects:
DMTM has been shown to have a wide range of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function. DMTM has also been shown to have a positive effect on the immune system, making it a potential candidate for the treatment of viral infections.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMTM is its potential therapeutic applications. It has been shown to have a wide range of pharmacological properties, making it a promising candidate for the development of new drugs. However, the synthesis of DMTM can be challenging, and the compound itself can be unstable under certain conditions.

Future Directions

There are several future directions for the study of DMTM. One potential area of research is the development of new drugs based on the structure of DMTM. Another area of research is the investigation of the exact mechanism of action of DMTM. Additionally, further studies are needed to determine the potential side effects and toxicity of DMTM. Overall, DMTM has the potential to be a valuable tool in the development of new drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of DMTM involves the reaction of 2-(dimethylamino)pyridine-4-carboxaldehyde with 1,4-thiazepane-4-carboxylic acid in the presence of a catalyst. The reaction proceeds through a condensation reaction, followed by a cyclization step, resulting in the formation of DMTM.

Scientific Research Applications

DMTM has been extensively studied for its potential therapeutic applications. It has been found to exhibit antiviral, anticancer, and anti-inflammatory properties. DMTM has also been shown to have a positive effect on the central nervous system, making it a potential candidate for the treatment of neurological disorders.